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Abstract
Tungsten tetrachloride (WCl4), identified by CAS number 13470-13-8, is a significant inorganic

compound with growing importance in materials science and synthetic chemistry. This technical

guide provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and key applications, and critical safety information.

The content is structured to serve as a vital resource for researchers and professionals in

chemistry and materials science, with a focus on practical application and safety.

Chemical and Physical Properties
Tungsten tetrachloride is a diamagnetic, dark gray or black crystalline solid.[1][2] It is sensitive

to moisture and air, hydrolyzing to form tungsten oxides and hydrochloric acid.[3] The

compound is typically polymeric in the solid state, consisting of linear chains of tungsten atoms

with octahedral geometry.[1][2]

Table 1: Physical and Chemical Properties of Tungsten Tetrachloride
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Property Value Reference(s)

CAS Number 13470-13-8 [1][2][4][5][6]

Molecular Formula WCl4 [1][4][5]

Molecular Weight 325.65 g/mol [2][4][5]

Appearance
Dark gray or black crystalline

powder/solid
[1][2][5]

Density 4.624 g/cm³ [1][2][4][5]

Melting Point

Decomposes, with some

sources indicating around

300°C to 450°C

[2][4][7]

Boiling Point ~339 °C (estimate) [1][4]

Solubility

Soluble in hydrochloric acid

and carbon tetrachloride;

reacts with water

[3][4]

Synthesis of Tungsten Tetrachloride
The primary route for synthesizing tungsten tetrachloride is through the reduction of tungsten

hexachloride (WCl6). Various reducing agents can be employed for this conversion.

Experimental Protocol: Reduction of Tungsten
Hexachloride with Antimony
This method is reported to be an optimal approach for the synthesis of tungsten tetrachloride.

[2]

Reaction:

3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[2]

Methodology:
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In an inert atmosphere (e.g., a glovebox filled with argon or nitrogen), thoroughly mix

tungsten hexachloride (WCl₆) and antimony (Sb) powder in a molar ratio of 3:2.

Transfer the mixture to a reaction vessel suitable for high-temperature reactions, such as a

sealed quartz tube.

Heat the reaction vessel to a temperature range of 80-210°C under reduced pressure (≤ 13

kPa).

After the initial reduction, the resulting mixture contains tungsten tetrachloride and antimony

trichloride (SbCl₃).

To purify the tungsten tetrachloride, heat the product mixture to 120-290°C under a higher

vacuum (≤ 66 Pa) to distill off the more volatile antimony trichloride.

The remaining tungsten tetrachloride can be further purified by sublimation at 140-350°C

under high vacuum (≤ 13 Pa).

The final product, high-purity tungsten tetrachloride, should be collected and stored under an

inert atmosphere to prevent decomposition.

Synthesis of Tungsten Tetrachloride
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Fig. 1: Synthesis and purification workflow for Tungsten Tetrachloride.

Applications and Experimental Protocols
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Tungsten tetrachloride is a versatile precursor and catalyst in various applications, from

materials science to organic synthesis.

Precursor for Tungsten Diselenide (WSe₂) Nanosheets
Tungsten tetrachloride is a key reactant in the synthesis of highly conductive tungsten

diselenide nanosheets.[1][8]

Experimental Protocol:

In a nitrogen-filled glovebox, prepare a solution of 150 mg of tungsten tetrachloride (WCl₄) in

25 mL of dodecylamine.

Transfer the solution to a three-neck flask equipped with a condenser and a thermocouple.

Heat the solution to 150°C under a continuous nitrogen flow.

Rapidly inject 185 µL of ditert-butyl diselenide into the hot solution.

Raise the temperature to 225°C and maintain it for 6 hours.

After the reaction is complete, quench the reaction by rapidly cooling the flask to room

temperature.

During the workup, add tetra-n-octylammonium bromide to prevent the agglomeration of the

nanosheets.

The resulting WSe₂ nanosheets can be isolated by centrifugation and washed with an

appropriate solvent.
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Synthesis of WSe2 Nanosheets
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Fig. 2: Experimental workflow for the synthesis of WSe2 nanosheets.
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Chemical Vapor Deposition (CVD) of Tungsten Films
Tungsten tetrachloride can be used as a precursor in the chemical vapor deposition of tungsten

films for applications in the semiconductor industry.[5] The process generally involves the

reduction of the tungsten halide at elevated temperatures.

Experimental Protocol (General Procedure):

Place the substrate in a cold-wall LPCVD reactor.

Heat the substrate to the desired deposition temperature, typically ranging from 300 to

450°C.[9]

Introduce tungsten tetrachloride vapor into the reactor. The WCl₄ is typically sublimed by

heating the solid precursor in a separate container.

Introduce a reducing gas, such as hydrogen (H₂), into the reactor.

The tungsten tetrachloride reacts with the reducing gas at the heated substrate surface,

resulting in the deposition of a tungsten film.

The reaction byproducts are removed from the reactor by the vacuum system.

The thickness of the deposited film can be controlled by the deposition time, precursor flow

rate, and temperature.
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Chemical Vapor Deposition of Tungsten
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Fig. 3: Logical workflow for CVD of tungsten films using WCl4.

Catalyst in Organic Synthesis
Tungsten tetrachloride and related tungsten compounds act as catalysts in various organic

reactions, including olefin polymerization and allylic substitutions.[5] For instance, tungsten

hexachloride, in combination with tetraphenyltin, is used to catalyze the polymerization of
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diphenylacetylenes. While specific protocols for WCl₄ are less detailed in the provided search

results, the general principles of tungsten-catalyzed reactions can be outlined.

Safety and Handling
Tungsten tetrachloride is a hazardous substance and must be handled with appropriate safety

precautions.

Table 2: GHS Hazard Information for Tungsten Tetrachloride

Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed.[6]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[2][6]

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage.[6]

Handling and Storage:

Handle tungsten tetrachloride in a well-ventilated area, preferably in a fume hood or

glovebox, to avoid inhalation of dust or fumes.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5]

Protect from moisture, as it reacts violently with water.[3]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.[4]
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Conclusion
Tungsten tetrachloride (CAS 13470-13-8) is a valuable reagent and precursor with significant

applications in the synthesis of advanced materials and as a catalyst. Its utility in producing

tungsten diselenide nanosheets and in the chemical vapor deposition of tungsten films

highlights its importance in materials science and electronics. While its catalytic applications in

organic synthesis are still being explored, the potential for novel transformations is evident.

Due to its hazardous nature, strict adherence to safety protocols is essential when handling this

compound. This guide provides a foundational understanding for researchers and professionals

to safely and effectively utilize tungsten tetrachloride in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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